Cas no 933731-98-7 (2-[2-(THIOPHEN-2-YL)ETHOXY]ACETIC ACID)

• Product Name: 2-[2-(THIOPHEN-2-YL)ETHOXY]ACETIC ACID
• CAS No: 933731-98-7
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 4666088
• Update Time: 2025-10-21

2-[2-(THIOPHEN-2-YL)ETHOXY]ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-[2-(Thiophen-2-yl)ethoxy]acetic acid
• 2-[2-(THIOPHEN-2-YL)ETHOXY]ACETIC ACID

• Inchi： 1S/C8H10O3S/c9-8(10)6-11-4-3-7-2-1-5-12-7/h1-2,5H,3-4,6H2,(H,9,10)
• InChI Key： NWMNVNKDUBNPKQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)COCCC1SC=CC=1

Additional information on 2-[2-(THIOPHEN-2-YL)ETHOXY]ACETIC ACID

Comprehensive Overview of 2-[2-(THIOPHEN-2-YL)ETHOXY]ACETIC ACID (CAS No. 933731-98-7): Properties, Applications, and Innovations

2-[2-(THIOPHEN-2-YL)ETHOXY]ACETIC ACID (CAS No. 933731-98-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its thiophene and ethoxy acetic acid functional groups, exhibits unique chemical properties that make it valuable for diverse applications. In this article, we delve into its molecular structure, synthesis methods, and emerging uses, while addressing frequently searched questions such as "What is the role of thiophene derivatives in drug discovery?" and "How are ethoxy acetic acid compounds utilized in modern chemistry?"

The molecular structure of 2-[2-(THIOPHEN-2-YL)ETHOXY]ACETIC ACID combines a thiophene ring with an ethoxy acetic acid side chain, offering both lipophilic and hydrophilic properties. This duality enhances its compatibility with biological systems, making it a candidate for drug intermediate synthesis. Researchers have explored its potential in designing small-molecule inhibitors and bioconjugation agents, aligning with the growing demand for targeted therapies in oncology and inflammation.

Recent advancements in green chemistry have also spotlighted 933731-98-7 as a subject of interest. With increasing searches for "sustainable synthesis of heterocyclic compounds," scientists are optimizing catalytic methods to produce this compound with minimal waste. Its thiophene moiety is particularly notable, as it contributes to electron-rich systems used in organic electronics, such as OLEDs and conductive polymers—a hot topic in renewable energy discussions.

From an industrial perspective, 2-[2-(THIOPHEN-2-YL)ETHOXY]ACETIC ACID is employed in fine chemical manufacturing. Its derivatives are investigated for flavor and fragrance applications due to their structural similarity to naturally occurring metabolites. Additionally, its carboxylic acid group allows for facile derivatization, answering queries like "How to modify acetic acid derivatives for enhanced functionality?"

Quality control and analytical profiling of CAS No. 933731-98-7 are critical for reproducibility. Techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify purity, a point often raised in "analytical methods for complex organic compounds" searches. Regulatory compliance, especially in GMP settings, further underscores its importance in pharmaceutical supply chains.

In summary, 2-[2-(THIOPHEN-2-YL)ETHOXY]ACETIC ACID represents a versatile building block in both life sciences and material engineering. Its intersection with trending topics like precision medicine, sustainable synthesis, and advanced materials ensures its relevance in future innovations. For researchers and industry professionals, understanding its multifaceted applications is key to unlocking its full potential.